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Introduction

Harzianol N is a harziane-type diterpene isolated from the deep-sea sediment-derived fungus
Trichoderma sp. SCSIOW21.[1] The harziane class of diterpenoids is characterized by a
unique and complex tetracyclic 6-5-4-7 carbon skeleton.[1] These natural products have
garnered interest in the scientific community due to their diverse biological activities. This
document provides a detailed overview of the physicochemical properties, spectral data, and
experimental protocols related to Harzianol N, with a focus on its potential anti-inflammatory
effects.

Physicochemical Properties

Harzianol N is an amorphous solid with the molecular formula C20H3003, as determined by
High-Resolution Electrospray lonization Mass Spectrometry (HREIMS).[1] A summary of its key
physicochemical properties is presented in Table 1.
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Property Value Reference
Appearance Amorphous solid [1]

Molecular Formula C20H3003 [1]

Molecular Weight 318.45 g/mol Calculated from formula
Optical Rotation [0]?>_ D_+10.1 (c 0.18, MeOH) [1]

m/z: 341.2089 [M + Na]*
HREIMS (calcd. for C20H30NaOs,
341.2093)

[1]

Spectral Data

The structural elucidation of Harzianol N was accomplished through a combination of

spectroscopic techniques. The detailed spectral data are summarized below.

Ultraviolet (UV) and Electronic Circular Dichroism (ECD)

Spectroscopy

The UV spectrum of Harzianol N in methanol exhibits a maximum absorption at 252 nm. The

ECD spectrum provides insights into the stereochemistry of the molecule.

Spectroscopy Data

Reference

UV (MeOH) Amax (log €) 252 (4.19) nm

[1]

Amax (Ag) 220 (+1.7), 245

ECD (0.18 mg/mL, MeOH)
(-4.9), 353 (+2.4) nm

[1]

Infrared (IR) Spectroscopy

The IR spectrum, recorded using a KBr pellet, indicates the presence of hydroxyl (3379 cm™1),

C-H (2924 cm™1), and carbonyl (1734 cm~1) functional groups.
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Wavenumber L

Spectroscopy Description Reference
(cm™)

IR (KBr) 3379 Strong, -OH stretching  [1]
Medium, C-H

2924 _ [1]
stretching
Strong, C=0

1734 _ [1]
stretching

1647 Medium [1]

1153 Medium [1]

1049 Medium [1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The 'H and 13C NMR data for Harzianol N were recorded in DMSO-ds at 600 MHz and 150
MHz, respectively. The assignments are detailed in Table 2.
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H (6_H, mult., J in

Position 13C (6_0C) Reference
Hz)

1 49.3,C [1]

2 51.8, CH 2.26, m [1]
3 29.5, CH: 1.34, m; 1.54, m [1]
4 24.8, CH2 1.18, m; 1.83, m [1]
5 40.1, CH 2.13, m [1]
6 45.4,C [1]

7 137.9,C [1]

8 135.2, C [1]

. 431 Chs 1.95, d (12.0); 2.22, d ]

(12.0)

10 25.1, CH: 1.25, m;1.45 m [1]
11 211.2,C [1]

12 53.1,C [1]

13 59.9, CH 2.45, s [1]
14 74.8,C [1]

15 45.3, CH 1.63, m [1]
16 21.0, CHs 0.95, d (6.6) [1]
17 15.1, CHs 0.81, d (6.6) [1]
18 29.5, CHs 1.01, s [1]
19 15.6, CHs 0.98, s [1]
20 22.1, CHs 1.11,s [1]

Experimental Protocols
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The following section details the experimental procedures for the isolation, purification, and
characterization of Harzianol N.

Fungal Strain and Fermentation

The fungal strain, identified as Trichoderma sp. SCSIOW21, was isolated from a deep-sea
sediment sample collected from the South China Sea at a depth of 2134 meters.[1] For the
production of Harzianol N, the fungus was cultured under static conditions at room
temperature in Erlenmeyer flasks containing a liquid medium.[1]

Extraction and Isolation

The fermentation broth was saturated with butanol (BuOH) for extraction. The resulting BuOH
extract was then subjected to a series of chromatographic separations to isolate Harzianol N.
The general workflow for extraction and isolation is depicted below.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15560544?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8705903/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8705903/
https://www.benchchem.com/product/b15560544#physicochemical-properties-and-spectral-data-of-harzianol-n
https://www.benchchem.com/product/b15560544#physicochemical-properties-and-spectral-data-of-harzianol-n
https://www.benchchem.com/product/b15560544#physicochemical-properties-and-spectral-data-of-harzianol-n
https://www.benchchem.com/product/b15560544#physicochemical-properties-and-spectral-data-of-harzianol-n
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560544?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

